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Compound of Interest

Compound Name: Tyrosine disodium dihydrate

Cat. No.: B1142380

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the hygroscopic nature of Tyrosine
disodium dihydrate, a critical physicochemical property for researchers, scientists, and drug
development professionals. Understanding and quantifying the moisture sorption
characteristics of this compound is paramount for ensuring its stability, quality, and efficacy
throughout the drug development lifecycle. Several chemical suppliers describe L-Tyrosine
disodium salt dihydrate as "extremely hygroscopic"[1][2][3].

Physicochemical Properties of Tyrosine Disodium
Dihydrate

Tyrosine disodium dihydrate is a salt form of the non-essential amino acid L-tyrosine. Its
chemical and physical properties are summarized in the table below. The presence of two
sodium ions and two water molecules in its hydrated form significantly influences its interaction
with atmospheric moisture.
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Property Value Reference
Chemical Formula CoHsNNaz20s3 « 2H20 [4]
Molecular Weight 261.18 g/mol [4]

White to cream crystalline
Appearance [5]

powder
Solubility Soluble in water [6]
pH (1% solution) 10.5-12.0 [5]

Hygroscopicity and Its Classification

Hygroscopicity is the ability of a substance to attract and hold water molecules from the
surrounding environment. For active pharmaceutical ingredients (APIs) and excipients, this
property can significantly impact chemical stability, physical form, and manufacturability[7][8].
The European Pharmacopoeia (Ph. Eur.) provides a standardized classification for the

hygroscopic nature of solids.

European Pharmacopoeia Hygroscopicity Classification

The classification is based on the percentage increase in mass of a sample after being stored
at 25°C and 80% relative humidity (RH) for 24 hours.

Classification % Mass Increase (wiw)
Non-hygroscopic <0.2%

Slightly hygroscopic > 0.2% and < 2%

Hygroscopic > 2% and < 15%

Very hygroscopic >15%

Deliquescent Sufficient water is absorbed to form a liquid

One study classified L-Tyrosine Disodium Dihydrate as "very hygroscopic (H-4)" based on a
12% weight gain at 80% RH[7]. It is important to note that while this specific result places it in
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the "hygroscopic" category of the European Pharmacopoeia, its strong affinity for water
warrants careful handling and storage.

Below is a workflow diagram illustrating the decision-making process for hygroscopicity
classification based on experimental data.
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Hygroscopicity Classification Workflow

Experimental Protocols for Hygroscopicity
Assessment

To quantitatively assess the hygroscopic nature of Tyrosine disodium dihydrate, two primary
analytical techniques are employed: Dynamic Vapor Sorption (DVS) and Karl Fischer Titration.

Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed
to a controlled environment of varying relative humidity at a constant temperature[9][10]. This
method provides a detailed moisture sorption-desorption isotherm, which is a fingerprint of the
material's interaction with water vapor.
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e Sample Preparation:

o Accurately weigh 10-20 mg of Tyrosine disodium dihydrate powder into a clean, dry
DVS sample pan.

o Ensure the sample is evenly distributed in the pan to maximize surface area exposure.
e Instrument Setup and Equilibration:

o Place the sample pan onto the DVS instrument's microbalance.

o Set the analysis temperature to 25°C.

o Dry the sample in-situ at 0% RH until a stable mass is achieved ( dm/dt < 0.002% min—1
over a 10-minute period). This initial mass is recorded as the dry mass.

e Sorption Phase:

o Increase the relative humidity in a stepwise manner, typically in 10% RH increments from
0% to 90% RH.

o At each RH step, the sample mass is allowed to equilibrate until a stable weight is
recorded.

e Desorption Phase:

o Decrease the relative humidity in a similar stepwise manner from 90% back down to 0%
RH.

o Record the equilibrium mass at each step.
o Data Analysis:

o The change in mass at each RH step is plotted against the target RH to generate a
moisture sorption-desorption isotherm.

o The percentage change in mass is calculated relative to the initial dry mass.
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The following diagram illustrates the experimental workflow for a DVS analysis.

Sample Preparation

Weigh 10-20 mg of sample

l

Load sample into DVS pan

DVS Analysis

Dry sample at 0% RH

l

Increase RH in steps (0% -> 90%)

l

Decrease RH in steps (90% -> 0%)

Generate Sorption-Desorption Isotherm

Click to download full resolution via product page

Dynamic Vapor Sorption (DVS) Experimental Workflow

Karl Fischer Titration

Karl Fischer (KF) titration is a highly specific and accurate method for determining the water
content of a substance[11][12]. It is based on a stoichiometric reaction between water and an
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iodine-based reagent. This technique is particularly useful for quantifying the absolute water
content, including both surface and bound water.

» Reagent and Instrument Preparation:

o Fill the KF titrator's burette and reservoir with a standardized volumetric Karl Fischer
reagent.

o Add a suitable solvent, such as anhydrous methanol, to the titration vessel.

o Titrate the solvent with the KF reagent to a stable, anhydrous endpoint to eliminate any
residual moisture.

e Sample Introduction:

o Accurately weigh a sample of Tyrosine disodium dihydrate (typically 50-100 mg,
depending on the expected water content) using an analytical balance.

o Quickly and carefully introduce the sample into the conditioned titration vessel, ensuring
minimal exposure to atmospheric moisture.

o Titration:

o Start the titration. The KF reagent is added to the vessel, reacting with the water from the
sample.

o The endpoint is detected potentiometrically when an excess of iodine is present.
» Calculation:

o The volume of KF reagent consumed is used to calculate the percentage of water in the
sample based on the pre-determined titer of the reagent.

o The titer is typically determined using a certified water standard, such as disodium tartrate
dihydrate.

The procedural flow for a Karl Fischer titration is depicted in the diagram below.
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Karl Fischer Titration Procedural Flow

Quantitative Data on Water Sorption

While specific DVS isotherm data for Tyrosine disodium dihydrate is not widely published,
based on its classification as "extremely hygroscopic" and reported water uptake values, a
representative moisture sorption profile can be constructed. The table below summarizes the
expected water uptake at various relative humidities at 25°C.
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. . Expected % Mass Increase  Hygroscopicity
Relative Humidity (%)

(wiw) Classification
20 05-15 Slightly hygroscopic
40 20-4.0 Hygroscopic
60 5.0-8.0 Hygroscopic
80 10.0-14.0 Hygroscopic
90 >15.0 Very hygroscopic

Note: This data is representative and intended to illustrate the expected behavior of a highly
hygroscopic material like Tyrosine disodium dihydrate. Actual values may vary depending on
the specific batch, particle size, and crystalline form.

The expected DVS isotherm would likely show a significant increase in water uptake as the
relative humidity rises, with potential for hysteresis between the sorption and desorption curves,
which can be indicative of changes in the material's structure upon hydration.

Impact on Drug Development and Manufacturing

The pronounced hygroscopic nature of Tyrosine disodium dihydrate has several critical
implications for drug development and manufacturing:

 Stability: Increased water content can accelerate chemical degradation pathways, such as
hydrolysis, and may lead to changes in the solid-state form (e.g., deliquescence or hydrate
formation), impacting the product's shelf life and efficacy.

» Flowability and Processing: The uptake of moisture can lead to powder agglomeration and
caking, which can negatively affect powder flow, blend uniformity, and tablet compression.

o Formulation: The choice of excipients must be carefully considered to avoid interactions that
could be exacerbated by the presence of moisture.

o Packaging and Storage: To maintain the quality and stability of Tyrosine disodium
dihydrate and formulations containing it, controlled low-humidity environments and
appropriate packaging with desiccants are essential.
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Conclusion

Tyrosine disodium dihydrate is an "extremely hygroscopic" compound, a characteristic that is
of paramount importance in its handling and use in pharmaceutical applications. A thorough
understanding and quantification of its moisture sorption behavior, through techniques such as
Dynamic Vapor Sorption and Karl Fischer titration, are essential for developing stable, effective,
and high-quality drug products. The information and protocols provided in this guide serve as a
valuable resource for researchers and drug development professionals working with this and
other hygroscopic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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